- Preparation of biguanide derivatives, Poland, , ,
Cas no 93-69-6 (1-(o-Tolyl)biguanide)
1-(o-Tolyl)biguanide structure
Product Name:1-(o-Tolyl)biguanide
CAS No:93-69-6
MF:C9H13N5
MW:191.233020544052
MDL:MFCD00019731
CID:34715
PubChem ID:87576289
Update Time:2023-10-31
1-(o-Tolyl)biguanide Chemical and Physical Properties
Names and Identifiers
-
- o-Tolylbiguanide
- 1-(Diaminomethylidene)-2-(2-methylphenyl)guanidine
- 1-(o-Tolyl)biguanide
- N-(2-Methylphenyl)imidodicarbonimidic diamide
- o-Tolyl biguanide
- Sopanox
- Aliant
- 1-o-Tolylbiguanide
- 2-Tolylbiguanide
- Vulkacit 1000
- o-Tolyldiguanide
- Nocceler BG
- Eponoc B
- Imidodicarbonimidic diamide, N-(2-methylphenyl)-
- BIGUANIDE, 1-o-TOLYL-
- 5T9Z06LCV4
- SQZCAOHYQSOZCE-UHFFFAOYSA-N
- Imidodicarbonimidic diamide, N-(methylphenyl)-
- amino{imino[(2-methylphenyl)amino]methyl}
- Biguanide, 1-o-tolyl- (6CI, 7CI, 8CI)
- N-(2-Methylphenyl)imidodicarbonimidic diamide (ACI)
- 1-(2-Methylphenyl)biguanide
- 1-Carbamimidamido-N-(2-methylphenyl)methanimidamide
- 1-o-Tolyldiguanide
- Accelerator 1000
- Accelerator BG
- Aradur 2844
- Casamine OTB
- Dimotol
- Dyhard OTB
- NSC 164906
- NSC 51980
- Proventine 17
-
- MDL: MFCD00019731
- Inchi: 1S/C9H13N5/c1-6-4-2-3-5-7(6)13-9(12)14-8(10)11/h2-5H,1H3,(H6,10,11,12,13,14)
- InChI Key: SQZCAOHYQSOZCE-UHFFFAOYSA-N
- SMILES: N=C(NC(NC1C(C)=CC=CC=1)=N)N
- BRN: 0612193
Computed Properties
- Exact Mass: 191.11700
- Monoisotopic Mass: 191.117095
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 242
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: 0.3
- Topological Polar Surface Area: 103
Experimental Properties
- Color/Form: Not determined
- Density: 1.0790 (rough estimate)
- Melting Point: 144.0 to 148.0 deg-C
- Boiling Point: 316.98°C (rough estimate)
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: 1.6380 (estimate)
- PSA: 97.78000
- LogP: 2.18840
- FEMA: 3709
- Solubility: Not determined
1-(o-Tolyl)biguanide Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H302-H315-H318-H335
- Warning Statement: P261-P280-P305 + P351 + P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:1
- Hazard Category Code: 22-36/37/38-41
- Safety Instruction: S26-S36
- RTECS:DU2800000
-
Hazardous Material Identification:
- Risk Phrases:R22
1-(o-Tolyl)biguanide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O159965-100g |
1-(o-Tolyl)biguanide |
93-69-6 | >97.0%(T) | 100g |
¥174.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O159965-25G |
1-(o-Tolyl)biguanide |
93-69-6 | >97.0%(T) | 25g |
¥59.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | O159965-500G |
1-(o-Tolyl)biguanide |
93-69-6 | >97.0%(T) | 500g |
¥638.90 | 2023-09-01 | |
| Ambeed | A822941-25g |
1-(o-Tolyl)biguanide |
93-69-6 | 97% | 25g |
$21.0 | 2025-04-15 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD42117-25g |
1-(o-Tolyl)biguanide |
93-69-6 | 97% | 25g |
¥61.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD42117-100g |
1-(o-Tolyl)biguanide |
93-69-6 | 97% | 100g |
¥170.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD42117-500g |
1-(o-Tolyl)biguanide |
93-69-6 | 97% | 500g |
¥646.0 | 2024-04-17 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T858136-25g |
1-(o-Tolyl)biguanide |
93-69-6 | 97% | 25g |
¥63.00 | 2022-10-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T858136-100g |
1-(o-Tolyl)biguanide |
93-69-6 | 97% | 100g |
¥178.00 | 2022-10-10 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O32040-25g |
1-(o-Tolyl)Biguanide |
93-69-6 | 25g |
¥122.0 | 2021-09-08 |
1-(o-Tolyl)biguanide Production Method
Production Method 1
Production Method 2
Production Method 3
Production Method 4
1-(o-Tolyl)biguanide Raw materials
1-(o-Tolyl)biguanide Preparation Products
1-(o-Tolyl)biguanide Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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